Cas no 1037147-97-9 (2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester)

• Product Name: 2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester
• CAS No: 1037147-97-9
• MF: C₁₀H₁₁FO₄S
• MW: 246.255345582962
• MDL: MFCD11189441
• CID: 69733
• PubChem ID: 28940038
• Update Time: 2025-10-31

2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester
• ethyl 2-(4-fluorophenyl)sulfonylacetate
• 1037147-97-9
• 2-((4-fluorophenyl)sulfonyl)acetic acid ethyl ester
• DTXSID50651829
• ethyl 2-((4-fluorophenyl)sulfonyl)acetate
• Ethyl (4-fluorobenzene-1-sulfonyl)acetate
• SCHEMBL25061922

• MDL： MFCD11189441
• Inchi： 1S/C10H11FO4S/c1-2-15-10(12)7-16(13,14)9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3
• InChI Key： ZOZQJVHKZQINSS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 246.03620816g/mol
• Monoisotopic Mass: 246.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.306
• PSA: 68.82000
• LogP: 2.24330

Additional information on 2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester

2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester (CAS No. 1037147-97-9)

2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester is a highly specialized organic compound with the CAS registry number 1037147-97-9. This compound belongs to the class of sulfonamides and is widely recognized for its unique chemical properties and applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials synthesis. The molecule is characterized by its sulfonyl group, which is attached to a fluorophenyl ring, and an ethyl ester moiety, making it a versatile building block in organic chemistry.

The synthesis of 2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester involves a multi-step process that typically begins with the sulfonation of 4-fluorotoluene to form the corresponding sulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic acylation with ethyl acetoacetate or similar compounds to introduce the ethyl ester group. The final product is purified through chromatographic techniques to ensure high purity and stability.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of kinase inhibitors. The sulfonyl group plays a critical role in enhancing the bioavailability and selectivity of such compounds, making them promising candidates for treating various diseases, including cancer and inflammatory disorders. Researchers have also explored its potential as a precursor for synthesizing advanced materials, such as high-performance polymers and optoelectronic devices.

The structural integrity of 2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester is further enhanced by its ability to form stable intermediates under harsh reaction conditions. This property has made it a valuable reagent in asymmetric synthesis and catalytic processes. For instance, its use in Suzuki-Miyaura coupling reactions has been reported to significantly improve the yield and enantioselectivity of complex molecules.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 350°C under standard conditions. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane, THF, and DMF. These characteristics make it suitable for use in both laboratory-scale experiments and industrial applications.

The demand for 2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester has grown significantly due to its role as an intermediate in the synthesis of biologically active compounds. Its ability to undergo various functional group transformations, such as hydrolysis, alkylation, and cyclization, further underscores its versatility in organic synthesis.

From an environmental perspective, this compound has been shown to degrade slowly under aerobic conditions, highlighting the need for proper waste management practices during its production and use. Researchers are actively exploring green chemistry approaches to minimize its environmental footprint while maintaining its high performance.

In conclusion, 2-[(4-Fluorophenyl)sulfonyl]acetic acid ethyl ester (CAS No. 1037147-97-9) stands out as a pivotal molecule in modern organic chemistry. Its unique combination of chemical properties, coupled with its wide range of applications, positions it as a key player in advancing scientific research and industrial innovation.